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Compound of Interest

Compound Name: 3-Oxotetrahydrofuran

Cat. No.: B156105

Introduction

3-Oxotetrahydrofuran, also known by its IUPAC name oxolan-3-one, is a cyclic organic
compound with the molecular formula C4H602.[1][2][3] It is a five-membered lactone ring
containing a ketone functional group at the third carbon position.[1] This structural arrangement
makes it a valuable and reactive intermediate in synthetic chemistry, particularly in the
development of pharmaceutical agents.[1][4] This technical guide provides a comprehensive
overview of its chemical properties, structure, experimental protocols for its synthesis, and its
applications for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

3-Oxotetrahydrofuran consists of a furan ring with a carbonyl group at the 3-position.[1][4] It is
functionally related to an oxolane.[2][5] The presence of the ketone group makes it a reactive
species, suitable for a variety of chemical transformations.[6]

Structural Identifiers:
» IUPAC Name: oxolan-3-one[2]
e CAS Number: 22929-52-8[1][2][7]

« SMILES: C1COCC1=0[1][2]
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« InChl: InChl=1S/C4H602/c5-4-1-2-6-3-4/h1-3H2[1][2][7]

« InChlKey: JLPJFSCQKHRSQR-UHFFFAOYSA-N[1][2]

Start: Charge Flask

Add 3-OH-THF, DCM,
and TEMPO

[Cool to -5°C to O°Cj
[Add TCCAIn Batches)

l 3-Oxotetrahydrofuran
[Warm to Room Temp

(Reaction time ~1h)

(Chemical Synthesis Steps)

lReaction Complete Product

[Filter and Wash Solidj
Dihydropteridinone Derivatives

Wash with NaHCO3
& Extract with DCM

i Inhibition of Plk-2 Kinase

Mechanism of Action

Concentrate & Purify
(Vacuum Distillation)

Application

Therapeutic Potential
End: Pure 3-Oxotetrahydrofuran (e.g., Drug Development)

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://wap.guidechem.com/encyclopedia/dihydrofuran-3-2h-one-dic20763.html
https://pubchem.ncbi.nlm.nih.gov/compound/tetrahydrofuran-3-one
https://cymitquimica.com/products/TR-O870480/22929-52-8/3-oxotetrahydrofuran/
https://wap.guidechem.com/encyclopedia/dihydrofuran-3-2h-one-dic20763.html
https://pubchem.ncbi.nlm.nih.gov/compound/tetrahydrofuran-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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